Cas no 6633-87-0 (1-(2-hydroxypropylsulfonyl)propan-2-ol)

• Product Name: 1-(2-hydroxypropylsulfonyl)propan-2-ol
• CAS No: 6633-87-0
• MF: C₆H₁₄O₄S
• MW: 182.237961292267
• CID: 1708937
• PubChem ID: 242802
• Update Time: 2025-04-21

1-(2-hydroxypropylsulfonyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxypropylsulfonyl)propan-2-ol
• 1,1'-sulfonyldipropan-2-ol
• NSC51703
• AC1Q6UZJ
• AC1L6A7Z
• CTK5C4295
• KST-1B8373
• AR-1B4951
• NSC-51703
• 1,1'-sulfonyldipropan-2-ol;
• 6633-87-0
• SCHEMBL2345878
• DTXSID10287603

• Inchi： 1S/C6H14O4S/c1-5(7)3-11(9,10)4-6(2)8/h5-8H,3-4H2,1-2H3
• InChI Key： JDHQUJOFJHVHEU-UHFFFAOYSA-N
• SMILES： S(CC(C)O)(CC(C)O)(=O)=O

Computed Properties

• Exact Mass: 182.06100
• Monoisotopic Mass: 182.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.488
• PSA: 82.98000
• LogP: 0.24360